Cas no 2137683-16-8 (Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate
• CAS No: 2137683-16-8
• MF: C₉H₁₀FNO₅S
• MW: 263.24280500412
• CID: 5413156
• PubChem ID: 154832126
• Update Time: 2025-05-20

Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-728241
• ethyl 2-[4-(fluorosulfonyl)-1-methyl-1H-pyrrol-2-yl]-2-oxoacetate
• 2137683-16-8
• Z2907433496
• Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate

• Inchi： 1S/C9H10FNO5S/c1-3-16-9(13)8(12)7-4-6(5-11(7)2)17(10,14)15/h4-5H,3H2,1-2H3
• InChI Key： LXOLFMZGCFBAPP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C(=O)OCC)=O)N(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 263.02637176g/mol
• Monoisotopic Mass: 263.02637176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.8Ų

Additional information on Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate

Comprehensive Guide to Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate (CAS No. 2137683-16-8)

Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate (CAS No. 2137683-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a fluorosulfonyl group and a pyrrole ring, is widely utilized in the synthesis of bioactive molecules. Its unique structural properties make it a valuable intermediate for developing novel therapeutic agents and crop protection chemicals.

The compound's molecular structure combines a 1-methylpyrrole core with an oxoacetate moiety, which enhances its reactivity in various chemical transformations. Researchers often employ Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate in cross-coupling reactions and nucleophilic substitutions, making it a versatile building block in medicinal chemistry. Given the rising demand for fluorinated compounds in drug discovery, this chemical has become increasingly relevant in modern synthetic workflows.

One of the key advantages of Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate is its compatibility with green chemistry principles. As industries shift toward sustainable practices, this compound's efficient synthesis and minimal environmental impact align with global trends. Additionally, its applications in bioconjugation and proteomics research highlight its importance in cutting-edge scientific studies.

Market trends indicate a growing interest in fluorosulfonyl-containing compounds, driven by their utility in kinase inhibitors and antibody-drug conjugates (ADCs). The CAS No. 2137683-16-8 product is frequently searched in academic and industrial databases, reflecting its significance in drug development pipelines. Researchers also explore its potential in catalysis and material science, broadening its scope beyond traditional pharmaceutical uses.

For laboratories and manufacturers, sourcing high-quality Ethyl 2-(4-fluorosulfonyl-1-methylpyrrol-2-yl)-2-oxoacetate is critical for ensuring reproducible results. Proper storage conditions, such as maintaining low temperatures and avoiding moisture, are essential to preserve its stability. As the scientific community continues to innovate, this compound is expected to play a pivotal role in advancing precision medicine and agrochemical solutions.